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An In-depth Technical Guide to the Historical Discovery and Isolation of Elemental Barium

This technical guide provides a comprehensive overview of the historical milestones leading to

the discovery and eventual isolation of elemental barium. It is intended for researchers,

scientists, and drug development professionals interested in the foundational chemistry of this

alkaline earth metal. The document details the early observations of barium-containing

minerals, the initial recognition of a new elemental earth, and the pioneering electrochemical

methods that culminated in the isolation of metallic barium.

Early Observations and the "Bologna Stone"
The story of barium begins not in a formal laboratory, but with the curiosity of an Italian

alchemist in the early 17th century. Vincenzo Casciarolo, a shoemaker from Bologna,

discovered pebble-like stones near his home that exhibited a curious property: after being

heated, they would glow in the dark.[1] This phosphorescence of what became known as

"Bologna stone" attracted the attention of scientists of the era.[2] The mineral in question was

barite (barium sulfate, BaSO₄).[1]

Identification of a New "Earth"
It took over a century and a half for the scientific community to recognize that "Bologna stone"

contained a new, unidentified element. In 1774, the Swedish chemist Carl Wilhelm Scheele

was investigating pyrolusite (a manganese ore) and discovered a new base, or "earth," which

he called baryta (barium oxide, BaO).[2] Scheele was able to prepare crystals of barium
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sulfate from this new earth. Around the same time, Johan Gottlieb Gahn found that the mineral

barite was also composed of this same barium sulfate.[2] Despite identifying baryta as a new

substance, neither Scheele nor Gahn were able to isolate the metallic element it contained.[3]

The Isolation of Elemental Barium by Sir Humphry
Davy
The isolation of elemental barium was finally achieved in 1808 by the English chemist Sir

Humphry Davy, a pioneer in the field of electrochemistry.[4][5][6] Fresh from his success in

isolating sodium and potassium in 1807 using electrolysis, Davy applied this powerful new

technique to the alkaline earths.[7][8][9]

Experimental Principle
Davy's initial attempts to electrolyze dry alkaline earths were unsuccessful due to their high

melting points and poor electrical conductivity. The breakthrough came following a suggestion

from the Swedish chemist Jöns Jacob Berzelius, who, along with Magnus Pontin, had

successfully created amalgams of calcium and barium by electrolyzing their respective earths

using a mercury cathode.[6] Davy adopted and refined this method, which involved the

electrochemical reduction of barium ions from a molten salt into a mercury cathode, forming a

barium-mercury amalgam. The more volatile mercury could then be removed by distillation,

leaving behind the pure metallic barium.[10]

Experimental Apparatus and Reagents
Davy's apparatus was conceptually simple but required a significant source of electrical power

for the time.[7]

Power Source: A large voltaic pile, consisting of many pairs of copper and zinc plates, served

as the battery. For some of his demonstrations, Davy used an enormous 600-plate battery.[7]

Electrolytic Cell: A platinum spoon or dish was used to contain the reactants. Platinum was

chosen for its inertness.

Electrodes:

Anode (Positive): The platinum spoon itself served as the positive electrode.
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Cathode (Negative): A globule of mercury was placed in a depression within the reactant

paste to act as the negative electrode.

Reactants:

Barium Source: Moistened "barytes" (barium oxide, BaO) or witherite (barium carbonate,

BaCO₃) was used as the source of barium.

Mercury Source: Red oxide of mercury (mercuric oxide, HgO) was mixed with the barium
compound to facilitate the process.

Protective Medium: The entire experimental setup was submerged in naphtha, a volatile

and oxygen-free liquid, to prevent the highly reactive barium from oxidizing upon

formation.[6]

Experimental Protocol
The following steps outline the methodology employed by Davy to isolate barium:

Preparation of the Electrolyte Paste: A paste was created by mixing either barium oxide or

barium carbonate with red oxide of mercury and moistening it with water to ensure electrical

conductivity.

Setup of the Electrolytic Cell: The paste was placed in a platinum spoon, which was

connected to the positive terminal of the voltaic pile.

Introduction of the Cathode: A small depression was made in the paste, and a globule of

mercury was placed within it. A wire connected this mercury to the negative terminal of the

voltaic pile.

Prevention of Oxidation: The entire apparatus was covered with a layer of naphtha.

Electrolysis: An electric current was passed through the paste. At the cathode, barium ions

were reduced and dissolved into the mercury, forming a barium-mercury amalgam.

Isolation of the Amalgam: After a period of electrolysis, the mercury, now containing

dissolved barium, was collected.
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Distillation of the Amalgam: The barium amalgam was placed in a bent glass tube, which

served as a retort. The tube was filled with naphtha, which was then boiled to expel any air,

leaving an atmosphere of naphtha vapor. The tube was then sealed.

Final Isolation of Barium: The amalgam was heated, causing the mercury to distill away,

leaving behind the silvery-white elemental barium.

Davy noted that the amalgams of the alkaline earth metals oxidized within minutes when

exposed to air but could be preserved for longer periods under naphtha.[6]

Data Presentation
While detailed quantitative data such as yields and purity from Davy's original experiments are

not readily available, the following table summarizes the key historical developments and the

individuals involved in the discovery and isolation of barium.

Year Scientist(s) Key Contribution

Early 1600s Vincenzo Casciarolo

First documented observation

of the phosphorescence of

"Bologna stone" (barite).[1]

1774 Carl Wilhelm Scheele

Identified a new "earth," baryta

(barium oxide), from pyrolusite

and prepared barium sulfate.

[2][4]

c. 1774 Johan Gottlieb Gahn

Independently found that barite

is composed of barium sulfate.

[2]

1808 Sir Humphry Davy

First to isolate elemental

barium via electrolysis of

molten barium salts using a

mercury cathode.[3][4]
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The following diagrams illustrate the logical progression of the discovery of barium and the

experimental workflow for its isolation.

Early 1600s:
Observation of 'Bologna Stone' (Barite)

(Vincenzo Casciarolo)

1774:
Identification of 'Baryta' (BaO) as a new earth

(Carl Wilhelm Scheele)

Hypothesis:
Baryta contains an unknown metal

Challenge:
Inability to reduce Baryta using conventional methods

1808:
Development of Electrolysis

(Humphry Davy)

Overcome by

1808:
Successful Isolation of Elemental Barium

(Humphry Davy)

Insight from Berzelius:
Use of a Mercury Cathode to form an Amalgam

Click to download full resolution via product page

Caption: Logical progression leading to the isolation of elemental barium.
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Mix Baryta (BaO) with Mercuric Oxide (HgO)

Moisten the mixture to form a paste

Place paste in a platinum spoon (Anode)

Embed a globule of Mercury (Cathode) in the paste

Cover the setup with Naphtha

Apply electric current from a Voltaic Pile

Formation of Barium-Mercury Amalgam

Collect the Barium Amalgam

Place amalgam in a sealed glass retort under Naphtha vapor

Heat the retort to distill off the Mercury

Elemental Barium remains
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Caption: Experimental workflow for Humphry Davy's isolation of barium.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b147875?utm_src=pdf-body-img
https://www.benchchem.com/product/b147875?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147875?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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